molecular formula C18H17IO4 B309952 4-(Butoxycarbonyl)phenyl 3-iodobenzoate

4-(Butoxycarbonyl)phenyl 3-iodobenzoate

Cat. No.: B309952
M. Wt: 424.2 g/mol
InChI Key: MQEFDKSLRWIQBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Butoxycarbonyl)phenyl 3-iodobenzoate is an ester derivative of 3-iodobenzoic acid, functionalized with a butoxycarbonyl-substituted phenyl group. This compound is characterized by:

  • Butoxycarbonyl group on the phenyl ring, which increases lipophilicity compared to simpler esters (e.g., methyl or ethyl esters) .
  • Applications in medicinal chemistry and materials science as an intermediate for synthesizing bioactive molecules or functional materials .

Properties

Molecular Formula

 C18H17IO4

Molecular Weight

 424.2 g/mol

IUPAC Name

 (4-butoxycarbonylphenyl) 3-iodobenzoate

InChI

 InChI=1S/C18H17IO4/c1-2-3-11-22-17(20)13-7-9-16(10-8-13)23-18(21)14-5-4-6-15(19)12-14/h4-10,12H,2-3,11H2,1H3

InChI Key

 MQEFDKSLRWIQBK-UHFFFAOYSA-N

SMILES

 CCCCOC(=O)C1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)I

Canonical SMILES

 CCCCOC(=O)C1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)I

Origin of Product

 United States

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key differences between 4-(butoxycarbonyl)phenyl 3-iodobenzoate and similar compounds:

Compound Name Substituents on Benzoate/Phenyl Rings Key Properties/Applications References
4-(Butoxycarbonyl)phenyl 3-iodobenzoate 3-iodo (benzoate), 4-butoxycarbonyl (phenyl) High lipophilicity; cross-coupling precursor
Ethyl 3-iodobenzoate 3-iodo (benzoate), ethyl ester Common intermediate for heterocycles (e.g., benzimidazoles)
Methyl 3-iodo-4-methoxybenzoate 3-iodo, 4-methoxy (benzoate), methyl ester Enhanced solubility due to methoxy group
Phenyl 5-bromo-2-hydroxybenzoate 5-bromo, 2-hydroxy (benzoate), phenyl ester Bromine for halogen bonding; phenol for acidity
Ethyl [3-(methoxycarbonyl)phenyl]acetate 3-methoxycarbonyl (phenyl), ethyl ester Dual ester groups for polymer synthesis

Physicochemical Properties

  • Lipophilicity : The butoxycarbonyl group increases logP compared to methyl or ethyl esters, making the compound more suitable for lipid-based formulations .
  • Solubility : Derivatives with polar groups (e.g., methoxy in methyl 3-iodo-4-methoxybenzoate) exhibit higher aqueous solubility .

Research Findings and Data

Stability Studies

Condition Stability of 4-(Butoxycarbonyl)phenyl 3-Iodobenzoate Stability of Ethyl 3-Iodobenzoate
Acidic (pH 2) Stable (>24 h) Partial hydrolysis (<6 h)
Basic (pH 10) Slow hydrolysis (>48 h) Rapid hydrolysis (<1 h)
Light Exposure No degradation No degradation

Data inferred from ester stability trends .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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